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Introduction

3-Chloro-[1][2][3]triazolo[4,3-a]pyridine is a heterocyclic compound of significant interest in
medicinal chemistry and drug development. As a derivative of the[1][2][3]triazolo[4,3-a]pyridine
scaffold, it serves as a crucial building block for the synthesis of novel therapeutic agents,
including potential antimalarial compounds.[3] The precise structural elucidation and purity
assessment of this molecule are paramount for its application in research and development.
This guide provides a comprehensive overview of the essential spectroscopic techniques
required for the unambiguous characterization of 3-Chloro-[1][2][3]triazolo[4,3-a]pyridine,
offering both theoretical insights and practical, field-tested protocols.

The molecule possesses a fused bicyclic system consisting of a pyridine ring and a 1,2,4-
triazole ring. The chlorine atom at the 3-position of the triazole ring is a key functional group,
often targeted for nucleophilic substitution to generate diverse chemical libraries.[1]

Molecular Structure

The structural formula of 3-Chloro-[1][2][3]triazolo[4,3-a]pyridine is CeHaCINs, with a
monoisotopic mass of 153.00937 Da.[4] The numbering of the heterocyclic system, essential
for spectroscopic assignments, is illustrated below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1584376?utm_src=pdf-interest
https://www.beilstein-journals.org/bjoc/articles/21/90
https://www.organic-chemistry.org/heterocycles/benzo-fused/1,2,4-triazolo-4,3-a-pyridines.shtm
https://www.mdpi.com/1420-3049/25/19/4485
https://www.beilstein-journals.org/bjoc/articles/21/90
https://www.organic-chemistry.org/heterocycles/benzo-fused/1,2,4-triazolo-4,3-a-pyridines.shtm
https://www.mdpi.com/1420-3049/25/19/4485
https://www.mdpi.com/1420-3049/25/19/4485
https://www.beilstein-journals.org/bjoc/articles/21/90
https://www.organic-chemistry.org/heterocycles/benzo-fused/1,2,4-triazolo-4,3-a-pyridines.shtm
https://www.mdpi.com/1420-3049/25/19/4485
https://www.beilstein-journals.org/bjoc/articles/21/90
https://www.beilstein-journals.org/bjoc/articles/21/90
https://www.organic-chemistry.org/heterocycles/benzo-fused/1,2,4-triazolo-4,3-a-pyridines.shtm
https://www.mdpi.com/1420-3049/25/19/4485
https://pubchemlite.lcsb.uni.lu/e/compound/249775
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow
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Integrated Spectroscopic Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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